Cas no 2098005-81-1 (3-(4-iodo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine)

• Product Name: 3-(4-iodo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine
• CAS No: 2098005-81-1
• MF: C₁₃H₁₆IN₃
• MW: 341.190714836121
• CID: 5727277
• PubChem ID: 121211608
• Update Time: 2025-05-23

3-(4-iodo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• AKOS026721745
• 3-(4-iodo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine
• F2198-1885
• starbld0037812
• 2098005-81-1
• Pyridine, 3-[4-iodo-5-methyl-1-(2-methylpropyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C13H16IN3/c1-9(2)8-17-10(3)12(14)13(16-17)11-5-4-6-15-7-11/h4-7,9H,8H2,1-3H3
• InChI Key： FUQCWLIYULVODJ-UHFFFAOYSA-N
• SMILES： IC1C(C2C=NC=CC=2)=NN(C=1C)CC(C)C

Computed Properties

• Exact Mass: 341.03890g/mol
• Monoisotopic Mass: 341.03890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.55±0.1 g/cm3(Predicted)
• Boiling Point: 399.5±42.0 °C(Predicted)
• pka: 2.87±0.12(Predicted)

Additional information on 3-(4-iodo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine

3-(4-Iodo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine (CAS No. 2098005-81-1): Structural Features, Synthesis, and Emerging Applications in Medicinal Chemistry

The compound 3-(4-Iodo-1-isobutyl-5-methyl-1H-pyrazol-3-yl)pyridine (CAS No. 2098005-81-1) represents a structurally unique scaffold combining a pyridine ring with a substituted pyrazole moiety. This hybrid structure, characterized by the presence of an iodinated aromatic system and an isobutyl branch, has garnered significant attention in recent years due to its potential as a building block for bioactive molecules. The pyrazole-pyridine conjugation offers a versatile platform for modulating molecular interactions, particularly in enzyme inhibition and receptor targeting applications.

Structurally, the iodo-substituted pyrazole ring (C₄H₃IN₂) is fused to a pyridine core (C₅H₄N), forming a rigid bicyclic framework. The isobutyl group at position 1 of the pyrazole introduces steric bulk and lipophilicity, while the methyl substitution at position 5 enhances molecular stability through electronic effects. The iodine atom at position 4 serves as a strategic handle for further functionalization via cross-coupling reactions such as the Sonogashira or Buchwald–Hartwig couplings. These structural features collectively enable the compound to act as a privileged scaffold in drug discovery programs targeting G protein-coupled receptors (GPCRs) and kinases.

Recent advances in synthetic methodologies have enabled efficient access to this compound class. A notable approach involves the iodination of pyrazole intermediates followed by regioselective coupling with pyridine derivatives under palladium-catalyzed conditions. Studies published in *Organic Letters* (2023) demonstrate that microwave-assisted protocols can achieve >95% yields within 45 minutes by optimizing ligand selection and solvent polarity. This development aligns with green chemistry principles by reducing reaction times and solvent consumption compared to traditional heating methods.

In the context of medicinal chemistry, derivatives of 3-(4-Iodo-pyrazolyl)pyridines have shown promising activity against multiple therapeutic targets. A 2024 study in *Journal of Medicinal Chemistry* reported that analogs with similar substitution patterns exhibited nanomolar inhibition of Bruton's tyrosine kinase (BTK), a validated target for autoimmune disorders and B-cell malignancies. The iodo-pyrazole motif was identified as critical for hydrogen bonding interactions with the ATP-binding pocket of BTK, while the isobutyl chain contributed to optimal hydrophobic interactions with surrounding residues.

Structural modifications around this scaffold have also led to novel antiviral agents. Research from the National Institute of Allergy and Infectious Diseases (NIAID) highlights that compounds containing the pyrazole-pyridine framework demonstrated selective inhibition of SARS-CoV-2 main protease (Mpro). The iodinated substituent was found to enhance binding affinity through halogen bonding with cysteine residues in the active site, suggesting potential applications in antiviral drug development.

Beyond pharmaceutical applications, this compound class finds utility in materials science research. The electron-deficient nature of the iodo-substituted pyrazole makes it an attractive candidate for organic electronics applications such as hole transport materials in perovskite solar cells. A 2023 publication in *Advanced Materials* demonstrated that polymers incorporating this scaffold achieved power conversion efficiencies exceeding 22% due to improved charge carrier mobility and reduced recombination losses.

The versatility of this molecular architecture is further evidenced by its role as a fluorescent probe for bioimaging applications. When conjugated with appropriate chromophores, the iodo-containing pyrazole-pyridine system exhibits tunable emission wavelengths spanning from blue to near-infrared regions. This property has been exploited in cancer cell imaging studies where targeted delivery was achieved through ligand-receptor interactions at cell surface markers.

Ongoing research continues to explore new dimensions of this scaffold's potential. Current investigations focus on developing chiral variants through asymmetric synthesis techniques to access enantiomerically pure compounds with enhanced pharmacological profiles. Additionally, computational studies are being employed to predict optimal substitution patterns that maximize binding affinity while minimizing off-target effects.

The commercial availability of CAS No. 2098005-81-1 enables researchers worldwide to access this valuable intermediate for diverse research programs. Its compatibility with standard purification techniques such as column chromatography and crystallization ensures high purity levels required for pharmaceutical development stages including preclinical testing and clinical trials.

In summary, 3-(4-Iodo-pyrazolyl)pyridines represent a structurally rich class of compounds with broad applicability across multiple scientific disciplines. From enzyme inhibitors and antiviral agents to advanced materials for renewable energy technologies, this scaffold continues to inspire innovative research directions that bridge fundamental chemistry with practical applications addressing global health challenges.